2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C17H18N6O2/c24-16(11-23-15-4-2-1-3-14(15)19-21-23)18-9-10-22-17(25)8-7-13(20-22)12-5-6-12/h1-4,7-8,12H,5-6,9-11H2,(H,18,24)
• InChI Key: ZRPORXCRJJXFKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CCNC(=O)CN3C4=CC=CC=C4N=N3
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol

Description

2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H18N6O2 and its molecular weight is 338.371. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

Research involving the synthesis of innovative heterocyclic compounds incorporating various moieties, like thiadiazole, has shown significant potential in developing insecticidal agents against pests such as the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Similarly, studies on novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have demonstrated promising antitumor activities (Albratty et al., 2017), indicating the potential of such compounds in cancer research.

Antimicrobial and Antibacterial Applications

The synthesis and characterization of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus have revealed significant reductions in reaction times and higher yields under ultrasound irradiation, with most compounds displaying promising antimicrobial activities against a variety of bacterial and fungal strains (Rezki, 2016). This highlights the potential use of such compounds in developing new antimicrobial agents.

Drug Discovery and Development

In the realm of drug discovery, compounds with similar structural features have been synthesized and evaluated for their biological activities, including antimicrobial and antifungal properties. For instance, the synthesis and biological evaluation of 2,5-di-substituted 1,3,4-oxadiazoles have shown that these compounds possess good antimicrobial activity, suggesting their potential in therapeutic applications (Saini et al., 2009).

Antioxidant Activity

The antioxidant activity of coumarin derivatives has also been investigated, indicating that synthesized coumarins exhibit significant antioxidant properties, which could be beneficial in combating oxidative stress-related diseases (Kadhum et al., 2011).

Anthelmintic Activity

Furthermore, novel synthesized compounds incorporating a triazole moiety clubbed with a benzimidazole ring have demonstrated effective anthelmintic activity, offering potential for the development of new treatments for parasitic worm infections (Kumar & Sahoo, 2014).